5-nitro-N-phenyl-2-[3-(trifluoromethyl)phenyl]-2H-1,2,3-triazol-4-amine 3-oxide

• IUPAC Name: 3-hydroxy-5-nitro-N-phenyl-2-[3-(trifluoromethyl)phenyl]triazol-4-imine
• InChI: InChI=1S/C15H10F3N5O3/c16-15(17,18)10-5-4-8-12(9-10)21-20-14(23(25)26)13(22(21)24)19-11-6-2-1-3-7-11/h1-9,24H
• InChI Key: OHIDTORGKCPISZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=C2C(=NN(N2O)C3=CC=CC(=C3)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C15H10F3N5O3
• Molecular Weight: 365.27 g/mol

Description

5-nitro-N-phenyl-2-[3-(trifluoromethyl)phenyl]-2H-1,2,3-triazol-4-amine 3-oxide is a chemical compound that has gained significant attention in the scientific research community due to its various potential applications. It is a triazole-based compound that has been synthesized using several methods. In

Mechanism of Action

The mechanism of action of 5-nitro-N-phenyl-2-[3-(trifluoromethyl)phenyl]-2H-1,2,3-triazol-4-amine 3-oxide is not fully understood. However, it has been suggested that the compound may inhibit the growth of microorganisms by interfering with their DNA replication process. It may also induce apoptosis in cancer cells by targeting specific signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 5-nitro-N-phenyl-2-[3-(trifluoromethyl)phenyl]-2H-1,2,3-triazol-4-amine 3-oxide can affect various biochemical and physiological processes. It has been found to inhibit the growth of several pathogenic microorganisms such as Staphylococcus aureus, Escherichia coli, and Candida albicans. It has also been shown to induce apoptosis in cancer cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-nitro-N-phenyl-2-[3-(trifluoromethyl)phenyl]-2H-1,2,3-triazol-4-amine 3-oxide in lab experiments is its versatility. It can be used as a fluorescent probe, a catalyst, and an antimicrobial agent. However, the compound has some limitations as well. It is relatively unstable and can decompose over time, which can affect the reproducibility of experiments. It is also toxic in high concentrations, which can limit its use in certain applications.

Future Directions

There are several potential future directions for research on 5-nitro-N-phenyl-2-[3-(trifluoromethyl)phenyl]-2H-1,2,3-triazol-4-amine 3-oxide. One area of interest is the development of more stable analogs of the compound that can be used in a wider range of applications. Another direction is the investigation of the compound's potential as a therapeutic agent for various diseases. Additionally, further studies are needed to fully understand the mechanism of action and the biochemical and physiological effects of the compound.

Scientific Research Applications

5-nitro-N-phenyl-2-[3-(trifluoromethyl)phenyl]-2H-1,2,3-triazol-4-amine 3-oxide has been extensively studied for its potential applications in scientific research. It has been found to have antimicrobial, antitumor, and anti-inflammatory properties. It has also been used as a fluorescent probe for imaging cells and as a catalyst in various reactions.